(Benzothiazole-2-yl)(p-hydroxyphenyl) ketone

• Molecular Formula: C14H9NO2S
• Molecular Weight: 255.29 g/mol
• IUPAC Name: 1,3-benzothiazol-2-yl-(4-hydroxyphenyl)methanone
• InChI: InChI=1S/C14H9NO2S/c16-10-7-5-9(6-8-10)13(17)14-15-11-3-1-2-4-12(11)18-14/h1-8,16H
• InChI Key: AFSAQBCWILOUKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=O)C3=CC=C(C=C3)O

Description

(Benzothiazole-2-yl)(p-hydroxyphenyl) ketone is a useful research compound. Its molecular formula is C14H9NO2S and its molecular weight is 255.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 1 L round bottom flask was charged in a solution of boron trifluride diethyl etherate (101.2 g, 312 mmol) and dimethylsulfide (112 g, 809 mmol) in dry methylenedichloride (300 ml). Benzo[d]thiazol-2-yl(4-(benzyloxy)phenyl)methanone (30 g, 86.9 mmol) was added slowly to the mixture and the resulting solution was stirred at room temperature for 72 h. The reaction mixture was then quenched with water and diluted with CH2Cl2. The organic phase was washed with brine, dried (Na2SO4) and concentrated. The crude product was purified by silica gel column chromatography with hexane and ethyl acetate to give benzo[d]thiazol-2-yl(4-hydroxyphenyl)methanone. [M+H]=256.